Cas no 69950-00-1 (2-Aminothiazole-5-thiol)

• Product Name: 2-Aminothiazole-5-thiol
• CAS No: 69950-00-1
• MF: C₃H₄N₂S₂
• MW: 132.207257270813
• MDL: MFCD08460379
• CID: 502556
• PubChem ID: 18751508
• Update Time: 2025-07-17

2-Aminothiazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 2-Aminothiazole-5-thiol
• 2-amino-1,3-thiazole-5-thiol
• 5-Thiazolethiol,2-amino-
• 2-AMINO-5-THIAZOLETHIOL
• 5-Thiazolethiol,2-amino
• 69950-00-1
• SCHEMBL1133202
• DTXSID60595927
• 2-Amino-5-sulfanylthiazol

• MDL： MFCD08460379
• Inchi： 1S/C3H4N2S2/c4-3-5-1-2(6)7-3/h1,6H,(H2,4,5)
• InChI Key： XGHDXIZGBCLSRG-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1N)S

Computed Properties

• Exact Mass: 131.98200
• Monoisotopic Mass: 131.98159048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.519±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.1 g/l) (25 º C),
• PSA: 105.95000
• LogP: 1.59520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-Aminothiazole-5-thiol

Latest Research Insights on 2-Aminothiazole-5-thiol (CAS: 69950-00-1) in Chemical Biology and Pharmaceutical Applications

2-Aminothiazole-5-thiol (CAS: 69950-00-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This sulfur-containing aminothiazole derivative serves as a key scaffold in medicinal chemistry, particularly in the development of bioactive molecules targeting various diseases. Recent studies have explored its potential as a building block for kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, leveraging its unique electronic properties and metal-chelating capabilities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a privileged structure in designing selective JAK3 inhibitors for autoimmune disorders. Researchers utilized structure-activity relationship (SAR) analysis to optimize 2-aminothiazole-5-thiol derivatives, achieving nanomolar potency through strategic modifications at the 2-amino position. The study highlighted the compound's ability to form critical hydrogen bonds with the kinase's hinge region while maintaining favorable pharmacokinetic properties.

In antimicrobial research, a team from the University of Tokyo reported novel 2-aminothiazole-5-thiol conjugates with remarkable activity against drug-resistant Staphylococcus aureus (Nature Communications, 2024). The thiol group was found to enhance membrane penetration and disrupt bacterial redox homeostasis. Particularly noteworthy was compound TK-112, a silver(I) complex of 2-aminothiazole-5-thiol, which showed synergistic effects against MRSA by targeting multiple bacterial pathways simultaneously.

Recent advances in synthetic methodologies have expanded access to 2-aminothiazole-5-thiol derivatives. A 2024 Organic Letters publication described a photocatalytic thiolation protocol enabling late-stage functionalization of the thiazole core. This breakthrough allows for more efficient structure diversification, particularly valuable for high-throughput screening in drug discovery programs. The method demonstrated excellent compatibility with various functional groups while maintaining the integrity of the thiol moiety.

From a mechanistic perspective, computational studies published in Chemical Science (2023) provided new insights into the compound's metal-binding properties. Density functional theory (DFT) calculations revealed that 2-aminothiazole-5-thiol forms particularly stable complexes with transition metals like platinum and palladium, suggesting potential applications in metallodrug development. These findings were experimentally validated through X-ray crystallography of several metal complexes.

In the pharmaceutical industry, several companies have incorporated 2-aminothiazole-5-thiol into their drug discovery pipelines. A recent patent application (WO2023/154672) disclosed its use as a core structure in developing next-generation PARP inhibitors with improved blood-brain barrier penetration. The thiol group was strategically employed to enhance binding affinity while reducing off-target effects through careful steric control.

Looking forward, researchers are exploring the compound's potential in targeted protein degradation and covalent inhibitor design. Preliminary results presented at the 2024 ACS Spring Meeting showed promising PROTAC molecules incorporating 2-aminothiazole-5-thiol as the warhead, capable of selective protein degradation through the ubiquitin-proteasome system. These developments position this versatile scaffold at the forefront of innovative therapeutic modalities.